Cas no 67491-43-4 (2-(4-cyano-2-pyridyl)pyridine-4-carbonitrile)

2-(4-Cyano-2-pyridyl)pyridine-4-carbonitrile is a bifunctional heterocyclic compound featuring two pyridine rings linked by a cyano-substituted carbon center. Its molecular structure, incorporating multiple nitrogen atoms and cyano groups, makes it a valuable intermediate in organic synthesis, particularly for constructing complex nitrogen-containing frameworks. The compound exhibits strong electron-withdrawing properties, enhancing its utility in coordination chemistry and as a ligand precursor for metal-organic complexes. Its high purity and stability under standard conditions ensure consistent performance in research and industrial applications, such as pharmaceuticals, agrochemicals, and materials science. The dual cyano functionality further enables versatile derivatization, supporting tailored modifications for specialized synthetic pathways.

2-(4-cyano-2-pyridyl)pyridine-4-carbonitrile structure

67491-43-4 structure

Product Name:2-(4-cyano-2-pyridyl)pyridine-4-carbonitrile

CAS No:67491-43-4

MF:C₁₂H₆N₄

MW:206.202841281891

MDL:MFCD06637688

CID:502212

PubChem ID:10442958

Update Time:2025-05-27

2-(4-cyano-2-pyridyl)pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4,4'-Dicyano-2,2'-bipyridine
- [2,2'-Bipyridine]-4,4'-dicarbonitrile
- 2-(4-cyanopyridin-2-yl)pyridine-4-carbonitrile
- 2,2'-bipyridine-4,4'-dicarbonitrile
- 2,2'-dipyridine-4,4'-dicarbonitrile
- 2-(4-cyano-2-pyridyl)pyridine-4-carbonitrile
- DTXSID00439972
- CS-0091246
- IUMFOUVCDJGKNS-UHFFFAOYSA-N
- 67491-43-4
- SCHEMBL9792784
- AKOS015951461
- W-203495
- 4,4'-Dicyano-2,2'-dipyridyl
- A867256
- AS-46657
- SY284977
- MFCD06637688
- [2,2 inverted exclamation mark -Bipyridine]-4,4 inverted exclamation mark -dicarbonitrile
- E10017
- FT-0600094
- YSCK0472
- DB-006574
- MDL： MFCD06637688
- Inchi： 1S/C12H6N4/c13-7-9-1-3-15-11(5-9)12-6-10(8-14)2-4-16-12/h1-6H
- InChI Key： IUMFOUVCDJGKNS-UHFFFAOYSA-N
- SMILES： N1C=CC(C#N)=CC=1C1C=C(C#N)C=CN=1

Computed Properties

Exact Mass: 206.05900
Monoisotopic Mass: 206.059246208g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 73.4Å²

Experimental Properties

Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 220 ºC
Boiling Point: 391.2°C at 760 mmHg
Flash Point: 131.5 °C
Refractive Index: 1.64
Solubility: Very slightly soluble (0.87 g/l) (25 º C),
PSA: 73.36000
LogP: 1.88696

2-(4-cyano-2-pyridyl)pyridine-4-carbonitrile Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P280-P305+P351+P338-P310

2-(4-cyano-2-pyridyl)pyridine-4-carbonitrile Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-cyano-2-pyridyl)pyridine-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KJ808-50mg	2-(4-cyano-2-pyridyl)pyridine-4-carbonitrile	67491-43-4	97%	50mg	348.0CNY	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KJ808-1g	2-(4-cyano-2-pyridyl)pyridine-4-carbonitrile	67491-43-4	97%	1g	3204.0CNY	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KJ808-200mg	2-(4-cyano-2-pyridyl)pyridine-4-carbonitrile	67491-43-4	97%	200mg	821.0CNY	2021-08-05
TRC	D438198-50mg	4,4'-Dicyano-2,2'-bipyridine	67491-43-4		50mg	$ 58.00	2023-09-07
TRC	D438198-250mg	4,4'-Dicyano-2,2'-bipyridine	67491-43-4		250mg	$ 178.00	2023-09-07
TRC	D438198-1g	4,4'-Dicyano-2,2'-bipyridine	67491-43-4		1g	$ 489.00	2023-09-07
ChemScence	CS-0091246-100mg	[2,2'-Bipyridine]-4,4'-dicarbonitrile	67491-43-4		100mg	$67.0	2022-04-26
ChemScence	CS-0091246-250mg	[2,2'-Bipyridine]-4,4'-dicarbonitrile	67491-43-4		250mg	$115.0	2022-04-26
ChemScence	CS-0091246-1g	[2,2'-Bipyridine]-4,4'-dicarbonitrile	67491-43-4		1g	$270.0	2022-04-26
Alichem	A029190272-1g	[2,2'-Bipyridine]-4,4'-dicarbonitrile	67491-43-4	95%	1g	$324.00	2023-09-01

2-(4-cyano-2-pyridyl)pyridine-4-carbonitrile Production Method

2-(4-cyano-2-pyridyl)pyridine-4-carbonitrile Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:67491-43-4)4,4'-DICYANO-2,2'-BIPYRIDINE

Order Number:sfd4179

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:67491-43-4)2-(4-cyano-2-pyridyl)pyridine-4-carbonitrile

Order Number:A867256

Stock Status:in Stock

Quantity:5g/1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:04

Price ($):1152.0/239.0

Email:sales@amadischem.com